VTP-27999 TFA

• CAS No.: 1013937-63-7
• Product Name: VTP-27999 TFA
• Molecular Formula: C28H42ClF3N4O7
• Molecular Weight: 639.1102
• IUPAC Name: methyl N-[2-[(R)-(3-chlorophenyl)-[(3R)-1-[[(2S)-2-(methylamino)-3-[(3R)-oxan-3-yl]propyl]carbamoyl]piperidin-3-yl]methoxy]ethyl]carbamate;2,2,2-trifluoroacetic acid
• Standard InChI: InChI=1S/C26H41ClN4O5.C2HF3O2/c1-28-23(14-19-6-5-12-35-18-19)16-30-25(32)31-11-4-8-21(17-31)24(20-7-3-9-22(27)15-20)36-13-10-29-26(33)34-2;3-2(4,5)1(6)7/h3,7,9,15,19,21,23-24,28H,4-6,8,10-14,16-18H2,1-2H3,(H,29,33)(H,30,32);(H,6,7)/t19-,21-,23+,24+;/m1./s1
• Standard InChIKey: SYWYSVAEGXHOJO-VIEYARBJSA-N
• SMILES: CNC(CC1CCCOC1)CNC(=O)N2CCCC(C2)C(C3=CC(=CC=C3)Cl)OCCNC(=O)OC.C(=O)(C(F)(F)F)O
• Appearance: Solid powder
• Description: VTP-27999 is a highly potent and selective renin inhibitor (IC50 = 0.47 nM). VTP-27999 demonstrated excellent selectivity over related and unrelated off-targets, >15% oral bioavailability in three species, oral efficacy in a double transgenic rat model of hypertension, and good exposure in humans.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VTP-27999; VTP27999; VTP 27999. VTP-27999 HCl; VTP-27999 TFA
• Reference: 1: Barkoudah E, van Thiel BS, Fisher ND, Gregg RA, Danser AH, Moukarbel GV, Hollenberg NK. Maximum renal responses to renin inhibition in healthy study participants: VTP-27999 versus aliskiren. J Hypertens. 2016 May;34(5):935-41. doi: 10.1097/HJH.0000000000000860. PubMed PMID: 26882043.; 2: Lu X, Krop M, Batenburg WW, Musterd-Bhaggoe UM, Garrelds IM, Danser AH. Renin inhibitor VTP-27999 differs from aliskiren: focus on their intracellular accumulation and the (pro)renin receptor. J Hypertens. 2014 Jun;32(6):1255-63. doi: 10.1097/HJH.0000000000000167. PubMed PMID: 24637873.; 3: Balcarek J, Sevá Pessôa B, Bryson C, Azizi M, Ménard J, Garrelds IM, McGeehan G, Reeves RA, Griffith SG, Danser AH, Gregg R. Multiple ascending dose study with the new renin inhibitor VTP-27999: nephrocentric consequences of too much renin inhibition. Hypertension. 2014 May;63(5):942-50. doi: 10.1161/HYPERTENSIONAHA.113.02893. Epub 2014 Jan 27. PubMed PMID: 24470465.; 4: Krop M, Lu X, Verdonk K, Schalekamp MA, van Gool JM, McKeever BM, Gregg R, Danser AH. New renin inhibitor VTP-27999 alters renin immunoreactivity and does not unfold prorenin. Hypertension. 2013 May;61(5):1075-82. doi: 10.1161/HYPERTENSIONAHA.111.00967. Epub 2013 Mar 4. PubMed PMID: 23460288.; 5: Jia L, Simpson RD, Yuan J, Xu Z, Zhao W, Cacatian S, Tice CM, Guo J, Ishchenko A, Singh SB, Wu Z, McKeever BM, Bukhtiyarov Y, Johnson JA, Doe CP, Harrison RK, McGeehan GM, Dillard LW, Baldwin JJ, Claremon DA. Discovery of VTP-27999, an Alkyl Amine Renin Inhibitor with Potential for Clinical Utility. ACS Med Chem
• PubChem Compound: 121513870
• Last Modified: Nov 11 2021